Cas no 872880-96-1 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide
• CAS No: 872880-96-1
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 5511257
• Update Time: 2025-07-18

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(4-methylphenyl)methyl]-N2-[[tetrahydro-3-(phenylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C21H25N3O5S/c1-16-8-10-17(11-9-16)14-22-20(25)21(26)23-15-19-24(12-5-13-29-19)30(27,28)18-6-3-2-4-7-18/h2-4,6-11,19H,5,12-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： FPMZWMVMJKFDHS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 872880-96-1): An Overview

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 872880-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of an oxazinane scaffold with a benzenesulfonyl and a 4-methylphenyl substituent. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide is characterized by its central oxazinane ring, which is a six-membered heterocyclic compound containing one nitrogen and one oxygen atom. The presence of the benzenesulfonyl group at the 3-position of the oxazinane ring imparts significant stability and reactivity to the molecule. Additionally, the 4-methylphenyl substituent at the N'-position of the methylethanediamide moiety contributes to the overall hydrophobicity and lipophilicity of the compound, making it suitable for crossing biological membranes.

Recent studies have highlighted the potential of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide in modulating various biological pathways. One notable area of research is its role as a potential inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and cell cycle control. By disrupting specific PPIs, this compound can potentially interfere with disease-causing pathways, making it an attractive target for drug development.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide has shown promise in inhibiting the aggregation of amyloid-beta peptides and alpha-synuclein proteins. These aggregates are known to form toxic oligomers that contribute to neuronal cell death. Preclinical studies have demonstrated that this compound can effectively reduce the formation of these aggregates, thereby mitigating neurotoxicity and improving cognitive function in animal models.

Moreover, research into the anticancer properties of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide has yielded encouraging results. Studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activity of PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell viability and increased sensitivity to chemotherapeutic agents.

The pharmacokinetic properties of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while its stability under physiological conditions ensures prolonged therapeutic effects. However, like many small molecules, it faces challenges related to bioavailability and metabolism. Ongoing research is focused on optimizing these properties through structural modifications and formulation strategies to enhance its therapeutic potential.

In addition to its therapeutic applications, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide has also been explored as a tool for chemical biology studies. Its ability to selectively modulate specific protein interactions makes it a valuable probe for investigating complex biological systems. For example, it has been used to study the dynamics of protein complexes involved in cellular signaling pathways and to identify novel targets for drug discovery.

The synthesis of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide involves several steps that require careful optimization to achieve high yields and purity. Key synthetic routes include the formation of the oxazinane ring through cyclization reactions and the introduction of functional groups via substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial applications.

In conclusion, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 872880-96-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in advancing our understanding of complex biological processes.